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Compound of Interest

Compound Name: 3,5-Diiodo-1H-indazole

Cat. No.: B1322336

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical reagents are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of 3,5-Diiodo-1H-indazole (CAS No. 351456-48-9), a halogenated heterocyclic
compound.

Disclaimer: This document provides guidance based on available safety data for 3,5-Diiodo-
1H-indazole and general principles for the disposal of halogenated organic compounds.
Researchers must consult the specific Safety Data Sheet (SDS) provided by their supplier and
their institution's Environmental Health and Safety (EHS) department for definitive disposal

protocols.

Hazard Profile and Safety Summary

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
3,5-Diiodo-1H-indazole is associated with the following hazards.[1]
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Hazard Category

GHS Hazard Statement

Precautionary Statement
Codes

Skin Corrosion/Irritation

H315: Causes skin irritation

P264, P280, P302+P352,
P321, P332+P313, P362

Serious Eye Damage/Eye
Irritation

H319: Causes serious eye

irritation

P264, P280,
P305+P351+P338,
P337+P313

Specific Target Organ Toxicity

H335: May cause respiratory

irritation

P261, P271, P304+P340,
P312, P403+P233, P405

Disposal

P501: Dispose of contents/
container to an approved

waste disposal plant.

Experimental Protocol for Disposal

The following protocol outlines the necessary steps for the safe collection and disposal of 3,5-
Diiodo-1H-indazole waste.

1. Personal Protective Equipment (PPE):

e Wear standard laboratory attire, including a flame-resistant lab coat, full-length pants, and

closed-toe shoes.
¢ Use chemical-resistant gloves (e.g., nitrile).
o Wear safety goggles and, if there is a risk of splashing, a face shield.

« If handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved
respirator is required to prevent respiratory irritation.[1]

2. Waste Segregation and Collection:

e Solid Waste:
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o All disposable items contaminated with 3,5-Diiodo-1H-indazole, such as gloves, weighing
paper, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste
container.

o The container should be designated for "Halogenated Organic Solids."

Liquid Waste:

o Unused solutions and reaction mixtures containing 3,5-Diiodo-1H-indazole should be
collected in a separate, sealed, and clearly labeled hazardous waste container.

o This container should be designated for "Halogenated Organic Liquids."
o Do not mix halogenated waste with non-halogenated waste streams.[2][3][4]
. Container Management:

Use compatible waste containers, such as high-density polyethylene (HDPE), with a secure,
tight-fitting lid.

The waste container must be kept closed at all times, except when adding waste.

Store the waste container in a designated, well-ventilated, and cool area, away from
incompatible materials.

Employ secondary containment to prevent the spread of material in case of a leak.
. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3,5-Diiodo-1H-indazole."

List all components and their approximate concentrations if it is a mixed waste stream.
Ensure the date of initial waste accumulation is recorded on the label.

. Final Disposal:
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e The ultimate disposal of 3,5-Diiodo-1H-indazole waste should be handled by your
institution's EHS office or a licensed hazardous waste disposal contractor.

« Incineration at high temperatures is a common and effective method for the disposal of
halogenated organic compounds.[5]

o On-site treatment, such as drain disposal, is strictly prohibited. lodine-containing compounds
can be toxic to aquatic life.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3,5-Diiodo-1H-
indazole.
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Disposal Workflow for 3,5-Diiodo-1H-indazole
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Caption: Disposal workflow for 3,5-Diiodo-1H-indazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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